Cas no 649726-57-8 (1H-Pyrrole-3-carboxamide, N-(aminoiminomethyl)-1-(2-quinolinyl)-)

1H-Pyrrole-3-carboxamide, N-(aminoiminomethyl)-1-(2-quinolinyl)- structure
649726-57-8 structure
Product Name:1H-Pyrrole-3-carboxamide, N-(aminoiminomethyl)-1-(2-quinolinyl)-
CAS No:649726-57-8
MF:C15H13N5O
MW:279.296622037888
CID:410560
PubChem ID:137152775
Update Time:2025-04-19

1H-Pyrrole-3-carboxamide, N-(aminoiminomethyl)-1-(2-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxamide, N-(aminoiminomethyl)-1-(2-quinolinyl)-
    • N-(hydrazinylmethylidene)-1-quinolin-2-ylpyrrole-3-carboxamide
    • 649726-57-8
    • N-[(E)-Hydrazinylmethylidene]-1-(quinolin-2-yl)-1H-pyrrole-3-carboxamide
    • DTXSID30800353
    • Inchi: 1S/C15H13N5O/c16-18-10-17-15(21)12-7-8-20(9-12)14-6-5-11-3-1-2-4-13(11)19-14/h1-10H,16H2,(H,17,18,21)
    • InChI Key: WQGDRXPICUSUAE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CN(C=1)C1C=CC2C=CC=CC=2N=1)N/C=N/N

Computed Properties

  • Exact Mass: 279.11219
  • Monoisotopic Mass: 279.11201006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 85.3Ų

Experimental Properties

  • PSA: 85.3

1H-Pyrrole-3-carboxamide, N-(aminoiminomethyl)-1-(2-quinolinyl)- Related Literature

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